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Compound of Interest

Compound Name: 2-Cyclohexylideneacetic acid

Cat. No.: B074993 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Cyclohexylideneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling

precautions for 2-Cyclohexylideneacetic acid (CAS No: 1552-91-6). As a specialized

chemical intermediate, understanding its properties and potential hazards is paramount to

ensuring a safe laboratory environment. This document synthesizes data from authoritative

sources to provide field-proven insights and self-validating protocols for researchers and drug

development professionals.

Section 1: Chemical & Physical Properties
2-Cyclohexylideneacetic acid is a solid organic compound.[1] A thorough understanding of its

physical properties is the first step in a robust risk assessment. These characteristics influence

its behavior under various laboratory conditions, affecting storage, handling, and emergency

response strategies. For instance, its solid form at room temperature necessitates protocols to

manage potential dust generation.[2][3]
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Property Value Source

Molecular Formula C₈H₁₂O₂ [1][4]

Molecular Weight 140.18 g/mol [1][5]

Appearance White to Off-White Solid [1]

Melting Point 91 - 94 °C [1][6]

Boiling Point 105-106 °C at 2 Torr [1]

Solubility
Slightly soluble in Acetonitrile

and Chloroform
[1]

pKa (Predicted) 4.25 ± 0.41 [1]

Section 2: Hazard Identification and Toxicological
Profile
While specific toxicological data for 2-Cyclohexylideneacetic acid is not extensively

documented, data from analogous compounds and safety data sheets for similar structures

indicate that it should be handled as a hazardous substance.[2][3][7] The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2][7]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2] Skin contact may lead to inflammation, characterized by

itching, redness, or dryness.[8]

H319: Causes serious eye irritation.[1][2] Direct contact with the eyes can result in redness,

pain, or more severe damage.[8]

H335: May cause respiratory irritation.[1][2] Inhalation of dust or aerosols can irritate the

lungs and respiratory system.[8]

The causality behind these hazards lies in the acidic nature and chemical reactivity of the

molecule. As a carboxylic acid, it can disrupt cell membranes and proteins upon contact,

leading to the observed irritation. The lack of comprehensive long-term toxicity data
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necessitates a cautious approach, treating the compound with the potential for unknown

hazards and minimizing exposure at all times.

Section 3: Exposure Controls & Personal Protection
A multi-layered approach to exposure control is critical, combining engineering controls with

appropriate Personal Protective Equipment (PPE).

Engineering Controls
The primary line of defense is to handle the chemical in a controlled environment that

minimizes airborne concentrations.

Ventilation: Use only in a well-ventilated area.[2][8] A certified chemical fume hood is

mandatory when weighing, transferring, or performing reactions that could generate dust or

aerosols.[9]

Eyewash and Safety Showers: Facilities must be equipped with an easily accessible

eyewash fountain and safety shower in the immediate vicinity of handling.[2][7][9]

Personal Protective Equipment (PPE) Protocol
The selection of PPE must be based on a thorough risk assessment of the specific procedure

being performed. The following protocol provides a self-validating system for ensuring

adequate protection.

Step-by-Step PPE Selection and Use:

Pre-Task Assessment: Before handling, evaluate the potential for exposure. Will you be

handling the solid powder (risk of dust)? Or a solution (risk of splash)?

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 standards.[10][11] If there is a significant splash

hazard, a face shield should be worn in addition to goggles.[12]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves.[7] Nitrile gloves are a suitable choice

for incidental contact. Always inspect gloves for tears or punctures before use.[13] For

prolonged handling, consult a glove compatibility chart.

Lab Coat: A standard lab coat should be worn, fully buttoned, to protect personal clothing.

For larger quantities or significant splash risk, a chemically resistant apron or coveralls

should be used.

Respiratory Protection: If engineering controls (i.e., fume hood) are not available or are

insufficient to control airborne dust, a NIOSH-approved respirator is required.[3]

Post-Task Removal: Remove PPE carefully to avoid cross-contamination. Gloves should be

removed last, turning them inside out. Wash hands thoroughly with soap and water after

removing all PPE.[8]
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Caption: PPE Selection Workflow for 2-Cyclohexylideneacetic acid.
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Section 4: Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to prevent accidental exposure

and maintain the chemical's integrity.

Handling Protocol
Preparation: Read the Safety Data Sheet (SDS) thoroughly before starting work. Ensure all

necessary engineering controls and PPE are in place and functional.

Area Designation: Designate a specific area for handling the acid, away from incompatible

materials.

Dispensing: Avoid generating dust when handling the solid.[8] Open and handle containers

with care.[8] Use spark-proof tools if there is a risk of flammable vapors.[11]

Hygiene: Do not eat, drink, or smoke in the handling area.[8] Wash hands thoroughly after

handling, even if gloves were worn.[8][14]

Contamination: Immediately remove any clothing that becomes contaminated.[8]

Storage Conditions
Improper storage can lead to degradation of the material or hazardous reactions.

Container: Store in a tightly-closed container when not in use.[2][8] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[10]

Environment: Store in a cool, dry, well-ventilated area.[8]

Incompatibilities: Keep away from incompatible substances, particularly strong oxidizing

agents.[2][8]

Ignition Sources: Store away from sources of ignition, heat, and open flames.[8][9]

Section 5: Emergency Procedures
A clear, rehearsed emergency plan is crucial. In any case of exposure or spill, prioritize

personal safety and seek medical attention promptly.
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First-Aid Measures
General Advice: Move the affected person out of the dangerous area. Show the Safety Data

Sheet to the attending physician.[2][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Obtain medical aid immediately.[2][8]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing and shoes.[2][8] Seek immediate medical attention.[8]

Eye Contact: Immediately flush open eyes with plenty of running water for at least 15

minutes.[2][8] Remove contact lenses if present and easy to do.[2] Obtain medical aid

immediately.[8]

Ingestion: Do NOT induce vomiting.[2][8] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Obtain medical aid immediately.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][12]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[2] Hazardous decomposition products are primarily carbon

oxides.[2][8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Accidental Release Measures
Evacuate: Keep unprotected personnel away from the spill area.[8]

Ventilate: Ensure adequate ventilation.[8]

Control Ignition Sources: Remove all sources of ignition.[8][9]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains, waterways, or soil.[8]

Cleanup: For a solid spill, carefully sweep or vacuum up the material, minimizing dust

generation.[10] Place the collected material into a suitable, labeled disposal container.[8]

Decontamination: Clean the spill area thoroughly.

Disposal: Consult local regulations for proper disposal.[8]
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Caption: Emergency Response Decision Tree.

Section 6: Stability and Reactivity
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Chemical Stability: The compound is stable under recommended storage temperatures and

pressures.[2][8]

Conditions to Avoid: Avoid dust generation, extreme heat, and sources of ignition.[2][8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][8]

Hazardous Decomposition Products: When heated to decomposition, it may emit carbon

oxides (CO, CO₂).[2][8]

Section 7: Disposal Considerations
Waste from this material must be handled as hazardous waste.

Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company.[12]

Do not allow the material to enter sewer systems or waterways.[8][12]

Packaging: Dispose of contaminated packaging as unused product.[12]

Regulations: All disposal practices must be in compliance with federal, state, and local

regulations.

Conclusion
2-Cyclohexylideneacetic acid is a valuable research chemical that can be handled safely by

adhering to the protocols outlined in this guide. The core principles of safe handling—

understanding the hazards, using appropriate engineering controls and PPE, following

established procedures, and being prepared for emergencies—are paramount. By integrating

these practices into all laboratory workflows, researchers can effectively minimize risk and

ensure a safe working environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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